Cas no 108832-13-9 (11H-Indolo[3,2-c]quinoline, 6-chloro-)

• Product Name: 11H-Indolo[3,2-c]quinoline, 6-chloro-
• CAS No: 108832-13-9
• MF: C₁₅H₉ClN₂
• MW: 252.698362112045
• CID: 1186806
• PubChem ID: 5410307
• Update Time: 2025-04-20

11H-Indolo[3,2-c]quinoline, 6-chloro- Chemical and Physical Properties

Names and Identifiers

• 11H-Indolo[3,2-c]quinoline, 6-chloro-
• 6-Chlor-11H-indolo<3,2-c>chinolin
• BRD-K70705296-001-01-5
• 108832-13-9
• CBDivE_013927
• AKOS000631547
• Oprea1_385456
• SCHEMBL2970653
• 6-Chloro-11H-indolo[3,2-c]quinoline
• CHEMBL3233347
• CDJUTKSWQRTRBZ-UHFFFAOYSA-N
• STK833287
• AF-399/33696045
• CS-0062356
• D73201
• Oprea1_336292

• Inchi： 1S/C15H9ClN2/c16-15-13-9-5-1-3-7-11(9)17-14(13)10-6-2-4-8-12(10)18-15/h1-8,17H
• InChI Key： CDJUTKSWQRTRBZ-UHFFFAOYSA-N
• SMILES： ClC1C2C3C=CC=CC=3NC=2C2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 251.03774
• Monoisotopic Mass: 252.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Indoloquinolines